Cas no 1220030-37-4 (2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol)

• Product Name: 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol
• CAS No: 1220030-37-4
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD13562955
• CID: 4688112
• Update Time: 2025-05-26

2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-6,7-dihydro-5H-pyrrolo-[3,4-d]pyrimidin-4-ol
• 2-Ethyl-6,7-dihydro-3H-pyrrolo[3,4-d]pyrimidin-4(5H)-one
• 2-ethyl-5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-ol
• 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol

• MDL： MFCD13562955
• Inchi： 1S/C8H11N3O/c1-2-7-10-6-4-9-3-5(6)8(12)11-7/h9H,2-4H2,1H3,(H,10,11,12)
• InChI Key： YZUJILQYCPEUSX-UHFFFAOYSA-N
• SMILES： O=C1C2CNCC=2N=C(CC)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 291
• Topological Polar Surface Area: 53.5

Additional information on 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol

Introduction to 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol (CAS No 1220030-37-4)

2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This heterocyclic molecule belongs to the pyrrolopyrimidine class, a scaffold that has garnered considerable attention in drug discovery due to its versatility and demonstrated efficacy in modulating various biological pathways. The compound's chemical formula and molecular structure contribute to its distinctive pharmacophoric properties, making it a subject of intense interest among researchers exploring novel therapeutic agents.

The CAS No 1220030-37-4 assigned to this compound underscores its specific identity and distinguishes it from other molecules with similar structural motifs. This alphanumeric code serves as a universal identifier in scientific literature and databases, facilitating accurate referencing and retrieval of relevant information. The molecular composition of 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol includes a fused pyrrole and pyrimidine ring system, which is often associated with enhanced binding affinity to biological targets. Such structural features are critical in designing molecules that can interact selectively with specific enzymes or receptors, thereby minimizing off-target effects and improving therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol with biological targets. These studies have highlighted its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. The presence of the ethyl substituent at the 2-position and the hydroxyl group at the 4-position of the pyrrolopyrimidine core are key pharmacophoric elements that contribute to its pharmacological profile. Such modifications have been strategically incorporated to enhance solubility, metabolic stability, and target engagement.

In the context of modern drug development, 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol has been investigated for its role in modulating inflammatory pathways and immune responses. Emerging research suggests that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and signaling molecules. The pyrrolopyrimidine scaffold is known for its ability to interact with ATP-binding sites of enzymes, which has led to the exploration of such molecules as antiviral agents. Preliminary studies have indicated that derivatives of this compound may interfere with viral replication by inhibiting essential enzymes involved in viral polymerization.

The synthesis of 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and cyclization reactions are commonly used in constructing the pyrrolopyrimidine core. The introduction of functional groups at specific positions is achieved through selective modifications that preserve the integrity of the heterocyclic system.

Pharmacokinetic studies have been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol. These investigations have provided valuable insights into its bioavailability and potential metabolic pathways. The compound's solubility profile has been optimized through structural modifications to enhance oral bioavailability while minimizing renal clearance. Such considerations are crucial in determining the feasibility of clinical translation and ensuring that the drug reaches its target site in sufficient concentrations.

The safety profile of 2-Ethyl-6,7-dihydro-5H-pyrrolo-3,4-dpyrimidin-4-ol has been assessed through preclinical toxicology studies conducted on cell cultures and animal models. These experiments have evaluated acute toxicity, chronic exposure effects, and potential long-term side effects. The results have indicated that the compound exhibits low toxicity at therapeutic doses but may cause adverse effects at higher concentrations. Further studies are ongoing to identify any potential liabilities and develop strategies for mitigating them.

In conclusion,2-Ethyl-6,7-dihydro-H-pyrrol o -34 -dpyrimidin -44 -ol (CAS No 1220030 -37 -44) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features combined with demonstrated biological activities make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly significant role in developing next-generation therapeutic agents.